Cas no 1203135-46-9 (ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 1203135-46-9
• MF: C₁₇H₁₇N₅O₄S
• MW: 387.412981748581
• CID: 5896016
• PubChem ID: 45503636
• Update Time: 2025-05-21

ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate
• 1203135-46-9
• ethyl N-[4-({[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]carbamate
• AKOS024517729
• ethyl (4-(2-oxo-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)amino)ethyl)thiazol-2-yl)carbamate
• ethyl N-[4-[2-oxo-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylamino]ethyl]-1,3-thiazol-2-yl]carbamate
• VU0519747-1
• F5772-7180

• Inchi： 1S/C17H17N5O4S/c1-2-25-17(24)21-16-19-12(10-27-16)8-13(23)18-9-14-20-15(22-26-14)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,18,23)(H,19,21,24)
• InChI Key： NPBWCKWJNJZRJX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC)=NC(=C1)CC(NCC1=NC(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 387.10012521g/mol
• Monoisotopic Mass: 387.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate

Ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

Ethyl N-4-({(3-phenyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate is a complex organic compound with the CAS registry number 1203135-46-9. This compound belongs to the class of carbamates and features a unique combination of functional groups that make it a subject of interest in various fields of research. The structure of this compound includes a thiazole ring and an oxadiazole ring, both of which are heterocyclic aromatic systems known for their stability and reactivity in chemical reactions.

The thiazole ring in the molecule is a five-membered ring containing sulfur and nitrogen atoms. This heterocycle is known for its versatility in organic synthesis and its ability to participate in various types of chemical reactions, including nucleophilic substitutions and additions. The oxadiazole ring, on the other hand, is another five-membered heterocycle containing two oxygen atoms and one nitrogen atom. Oxadiazoles are widely used in medicinal chemistry due to their potential as bioisosteres and their ability to modulate the pharmacokinetic properties of drugs.

One of the key features of ethyl N-4-{(3-(phenyl)-1,2,4 oxadiazol 5 ylmethylcarbamoyl}methyl}-1,3 thiazol 2 ylcarbamate is its methylcarbamoyl group. This group plays a significant role in the compound's reactivity and functionality. The presence of this group allows for the formation of amide bonds, which are crucial in many biochemical processes. Additionally, the phenyl group attached to the oxadiazole ring introduces aromaticity and enhances the compound's stability.

Recent studies have highlighted the potential applications of this compound in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing new bioactive molecules with improved pharmacological properties. For instance, modifications to the thiazole and oxadiazole rings have been shown to enhance the compound's solubility, bioavailability, and selectivity towards specific biological targets.

The synthesis of ethyl N-(4-{[(3 phenyl 1 2 4 oxadiazol 5 ylmethyl) carbamoyl] methyl}-1 3 thiazol 2 yl) carbamate involves a series of well-defined organic reactions. These include nucleophilic substitutions, amide bond formations, and cyclizations. The choice of starting materials and reaction conditions is critical in ensuring high yields and purity of the final product.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. Its ability to inhibit certain enzymes involved in inflammatory processes suggests potential applications in anti-inflammatory therapies. Furthermore, studies on its interaction with G-protein coupled receptors (GPCRs) have provided insights into its role as a modulator of cellular signaling pathways.

The incorporation of methyl groups into the structure further enhances its chemical stability and reduces the likelihood of unwanted side reactions during biological testing. This makes it an ideal candidate for preclinical studies aimed at evaluating its safety and efficacy as a therapeutic agent.

From an environmental standpoint, ethyl N-(4-{[(3 phenyl 1 2 4 oxadiazol 5 ylmethyl) carbamoyl] methyl}-1 3 thiazol 2 yl) carbamate has been assessed for its biodegradability under various conditions. Research indicates that under aerobic conditions, the compound undergoes gradual degradation through microbial action without releasing toxic byproducts.

In conclusion, ethyl N-(4-{[(3 phenyl 1 2 4 oxadiazol 5 ylmethyl) carbamoyl] methyl}-1 3 thiazol 2 yl) carbamate is a versatile compound with significant potential in pharmaceutical research. Its unique structure combines functional groups that offer both synthetic flexibility and biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.